Cas no 1171381-90-0 (4-Ethylphenylglyoxal hydrate)

4-Ethylphenylglyoxal hydrate structure
4-Ethylphenylglyoxal hydrate structure
Product Name:4-Ethylphenylglyoxal hydrate
CAS No:1171381-90-0
Molecular Formula:C10H10O2.H2O
Molecular Weight:180.20048
MDL:MFCD08705868
CID:838798

4-Ethylphenylglyoxal hydrate Properties

Names and Identifiers

    • 4-Ethylphenylglyoxal hydrate
    • 2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
    • MDL: MFCD08705868
    • InChIKey: QFDCQUPYEYQFJM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
    • SMILES: CCC1=CC=C(C=C1)C(=O)C=O.O

Computed Properties

  • Exact Mass: 180.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 13

Experimental Properties

  • LogP: 1.56630
  • PSA: 43.37000

4-Ethylphenylglyoxal hydrate Security Information

4-Ethylphenylglyoxal hydrate Customs Data

  • Customs Data:

    United Statescustoms code:

    2918303000

    Summary:

    2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4¢/kg + 57%

4-Ethylphenylglyoxal hydrate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000E99-100mg
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1)
1171381-90-0 97%
100mg
$227.00
A2B Chem LLC
AA17677-1g
4-Ethylphenylglyoxal hydrate
1171381-90-0 95%
1g
$229.00
Aaron
AR000EHL-100mg
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1)
1171381-90-0 98%
100mg
$131.00 2025-02-13
Alichem
A019115111-10g
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
1171381-90-0 95%
10g
$538.02 2023-09-04
Ambeed
A179815-100mg
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
1171381-90-0 98%
100mg
$147.0
Crysdot LLC
CD12176668-1g
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
1171381-90-0 95+%
1g
$60 2024-07-23
eNovation Chemicals LLC
D553960-1g
4-Ethylphenylglyoxal hydrate
1171381-90-0 97%
1g
$1320 2022-09-07
Fluorochem
077179-5g
4-Ethylphenylglyoxal hydrate
1171381-90-0 95%
5g
£735.00 2022-03-01
TRC
E702985-100mg
4-Ethylphenylglyoxal Hydrate
1171381-90-0
100mg
$ 64.00 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1512142-100mg
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
1171381-90-0 98%
100mg
¥1255.00

4-Ethylphenylglyoxal hydrate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1171381-90-0)4-Ethylphenylglyoxal hydrate
A893444
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price($):221.0/446.0/1336.0